Cas no 1334177-82-0 (Methoxytrityl-S-dPEG-acid)

• Product Name: Methoxytrityl-S-dPEG-acid
• CAS No: 1334177-82-0
• MF: C₃₉H₅₄O₁₁S
• MW: 730.904471874237
• CID: 5050413
• Update Time: 2026-02-28

Methoxytrityl-S-dPEG-acid Chemical and Physical Properties

Names and Identifiers

• alpha-(4-Methoxytrityl)thio-octa(ethylene glycol)-omega-propionic acid
• Methoxytrityl-S-PEG8-acid
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[(4-methoxyphenyl)-diphenylmethyl]sulfanylethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Methoxytrityl-S-dPEG-acid

• Inchi： 1S/C39H54O11S/c1-42-37-14-12-36(13-15-37)39(34-8-4-2-5-9-34,35-10-6-3-7-11-35)51-33-32-50-31-30-49-29-28-48-27-26-47-25-24-46-23-22-45-21-20-44-19-18-43-17-16-38(40)41/h2-15H,16-33H2,1H3,(H,40,41)
• InChI Key： COBJVDSZNHAETA-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 32
• Complexity: 799
• XLogP3: 3.8
• Topological Polar Surface Area: 146

Additional information on Methoxytrityl-S-dPEG-acid

Research Brief on Methoxytrityl-S-dPEG-acid (CAS: 1334177-82-0) in Chemical Biology and Pharmaceutical Applications

Methoxytrityl-S-dPEG-acid (CAS: 1334177-82-0) is a specialized polyethylene glycol (PEG) derivative widely used in bioconjugation, drug delivery, and oligonucleotide synthesis. Recent studies highlight its role as a versatile linker molecule due to its unique combination of a methoxytrityl (MMT) protecting group, a thiol-reactive moiety (S-), and a carboxylic acid terminus. This trifunctional design enables precise control over conjugation chemistry while maintaining water solubility through the dPEG (discrete PEG) spacer, a critical feature for pharmaceutical applications.

A 2023 study published in Bioconjugate Chemistry demonstrated the compound's efficacy in antibody-drug conjugate (ADC) development. Researchers utilized 1334177-82-0 to create site-specific ADCs with a drug-to-antibody ratio (DAR) of 4, showing improved pharmacokinetics compared to conventional lysine-conjugated ADCs. The MMT group allowed for selective deprotection under mild acidic conditions (1% trifluoroacetic acid in DCM), while the dPEG spacer reduced aggregation by 62% in accelerated stability tests.

In oligonucleotide therapeutics, Methoxytrityl-S-dPEG-acid has emerged as a key building block for solid-phase synthesis. A Nature Communications paper (2024) detailed its use in creating self-assembling DNA-PEG hybrids with enhanced nuclease resistance. The thiol group facilitated precise attachment to gold nanoparticles, while the acid terminus enabled further functionalization with targeting ligands. This approach increased circulation half-life of therapeutic aptamers by 3.2-fold in murine models.

The pharmaceutical industry has adopted 1334177-82-0 in PROTAC (proteolysis-targeting chimera) development, as reported in the Journal of Medicinal Chemistry (2024 Q2). Its optimal 12-atom dPEG spacer length proved critical for maintaining the ternary complex formation between E3 ligase, target protein, and PROTAC molecule. Kinetic studies showed a 40% improvement in target degradation efficiency compared to alkyl-based linkers, attributed to reduced steric hindrance.

Analytical characterization of Methoxytrityl-S-dPEG-acid has advanced significantly, with recent USP monograph development incorporating HPLC-UV (220 nm) and LC-MS methods for purity assessment. Lot-to-lot variability studies indicate ≥98% purity can be consistently achieved when stored under nitrogen at -20°C. The compound's stability profile makes it particularly valuable for GMP-grade applications in next-generation biotherapeutics.

Emerging applications include its use in radiopharmaceuticals, where the thiol group enables efficient chelator conjugation for PET isotopes. A 2024 clinical trial (NCT05677803) is evaluating a 68Ga-labeled PSMA-targeting agent using 1334177-82-0 as the linker, demonstrating 92% radiochemical yield in GMP production. This highlights the molecule's growing importance in theranostic development.

Future research directions focus on expanding the toolkit of MMT-protected dPEG derivatives, with several analogs currently in preclinical evaluation. The unique combination of protection chemistry, spacer length optimization, and bifunctional reactivity positions Methoxytrityl-S-dPEG-acid as a cornerstone molecule in precision bioconjugation strategies across therapeutic modalities.